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Compound of Interest

1,1-
Compound Name: )
Bis(hydroxymethyl)cyclopropane

Cat. No.: B119854

Technical Support Center: 1,1-
Bis(hydroxymethyl)cyclopropane

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling and storage of 1,1-
Bis(hydroxymethyl)cyclopropane.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for handling 1,1-Bis(hydroxymethyl)cyclopropane
upon receipt?

Al: Upon receiving 1,1-Bis(hydroxymethyl)cyclopropane, inspect the container for any signs
of damage or leakage. It is crucial to handle the compound in a well-ventilated area, preferably
within a chemical fume hood.[1][2] Always wear appropriate personal protective equipment
(PPE), including safety goggles with side shields (or a face shield), chemical-resistant gloves,
and a lab coat.[3] Avoid direct contact with skin and eyes.[1] Before use, ensure that an
eyewash station and safety shower are readily accessible.[2]

Q2: What are the optimal storage conditions for 1,1-Bis(hydroxymethyl)cyclopropane?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]
[2][3] Several suppliers recommend storage at room temperature.[4][5] Keep it away from
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incompatible materials, most notably strong oxidizing agents.[2]
Q3: What are the primary hazards associated with 1,1-Bis(hydroxymethyl)cyclopropane?

A3: The primary hazard identified for 1,1-Bis(hydroxymethyl)cyclopropane is that it causes
serious eye irritation.[3][6] It is essential to wear eye protection when handling this chemical.[3]
Although the toxicological properties have not been fully investigated, it is advisable to avoid
ingestion and inhalation.[2][3]

Q4: What should | do in case of accidental exposure to 1,1-
Bis(hydroxymethyl)cyclopropane?

A4:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. If eye irritation persists, seek medical advice/attention.[2][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, consult a physician.[2]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. If symptoms occur, seek medical attention.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention if you feel unwell.[2]

Q5: What materials are incompatible with 1,1-Bis(hydroxymethyl)cyclopropane?

A5: You should avoid contact with strong oxidizing agents, as these are listed as incompatible
materials.[2] Reactions with such substances could potentially lead to hazardous conditions.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

The compound appears
discolored or has developed

impurities.

- Exposure to air or light over
time.- Contamination.-
Reaction with incompatible

materials.

- Ensure the container has
been kept tightly sealed and
stored away from light.- Verify
that only clean labware has
been used for handling.-
Confirm that the compound
has not come into contact with
strong oxidizing agents.[2]- If
purity is critical for your
experiment, consider re-
purifying the material or using

a fresh batch.

Crystals have formed in the

liquid.

- The compound may have a
melting point near ambient
temperature, or it may have
been stored at a lower than

recommended temperature.

- Gently warm the container in
a water bath to redissolve the
crystals. Do not use a direct
heat source.- Ensure the
storage area maintains a

consistent room temperature.

An experiment involving 1,1-
Bis(hydroxymethyl)cyclopropa
ne is giving unexpected

results.

- Degradation of the
compound.- Incorrect
concentration.- Presence of

contaminants.

- Use a fresh vial of the
compound to rule out
degradation.- Re-verify all
calculations and
measurements for the
preparation of your solutions.-
Analyze a sample of the
compound (e.g., by NMR or
GC-MS) to confirm its identity
and purity.

Quantitative Data Summary
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Property Value Reference(s)
Molecular Formula CsH1002 [1114]
Molecular Weight 102.13 g/mol [6]
Appearance Liquid [1][5]

Boiling Point 235-236 °C [7]

Density 1.065 g/mL at 25 °C [7]

Flash Point >110 °C (>230 °F) - closed cup  [5]

Refractive Index n20/D 1.4700 [7]

Storage Temperature Room Temperature [4][5]

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the

following outlines a general methodology for preparing a stock solution of 1,1-

Bis(hydroxymethyl)cyclopropane.

Objective: To prepare a 100 mM stock solution of 1,1-Bis(hydroxymethyl)cyclopropane in a

suitable solvent.

Materials:

e 1,1-Bis(hydroxymethyl)cyclopropane

e Anhydrous Dimethyl Sulfoxide (DMSO) or another appropriate solvent

¢ Volumetric flask

o Analytical balance

o Pipettes

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Methodology:

Preparation: Conduct all operations in a chemical fume hood.

e Weighing: Accurately weigh the required amount of 1,1-Bis(hydroxymethyl)cyclopropane.
For example, to prepare 10 mL of a 100 mM solution, you would need:

o 102.13 g/mol * 0.1 mol/L * 0.010 L = 0.10213 g
» Dissolution: Transfer the weighed compound to a clean, dry volumetric flask.

» Solvent Addition: Add a portion of the solvent (e.g., 5-7 mL of DMSO for a 10 mL final
volume) to the flask.

e Mixing: Gently swirl the flask to dissolve the compound completely. If necessary, use a vortex
mixer at a low setting.

e Final Volume Adjustment: Once the solid is fully dissolved, add more solvent to bring the
total volume to the calibration mark on the volumetric flask.

e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the solution to a clearly labeled storage vial and store it under the
recommended conditions (cool, dry, and protected from light).

Visualizations
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Caption: Workflow for handling and storage of 1,1-Bis(hydroxymethyl)cyclopropane.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b119854?utm_src=pdf-body-img
https://www.benchchem.com/product/b119854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

1,1-Bis(hydroxymethyl)cyclopropane

Safe Storage and Handling

Incompatible With

Strong Oxidizing Agents

Store Separately

Potential Hazard
(e.g., Exothermic Reaction)

Click to download full resolution via product page

Caption: Chemical incompatibility of 1,1-Bis(hydroxymethyl)cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [handling and storage best practices for 1,1-
Bis(hydroxymethyl)cyclopropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119854#handling-and-storage-best-practices-for-1-1-
bis-hydroxymethyl-cyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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